4-(Dimethylamino)-3-imidazo[1,2-a]pyridin-6-ylbut-3-en-2-one

• IUPAC Name: 4-(dimethylamino)-3-imidazo[1,2-a]pyridin-6-ylbut-3-en-2-one
• InChI: InChI=1S/C13H15N3O/c1-10(17)12(9-15(2)3)11-4-5-13-14-6-7-16(13)8-11/h4-9H,1-3H3
• InChI Key: NSFXGEUOJPPNLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CN(C)C)C1=CN2C=CN=C2C=C1
• Molecular Formula: C13H15N3O
• DSSTOX Substance ID: DTXSID60709204
• Molecular Weight: 229.28 g/mol
• CAS RN: 106730-70-5

Description

The compound “4-(Dimethylamino)-3-imidazo[1,2-a]pyridin-6-ylbut-3-en-2-one” is a derivative of pyridine. It is more basic than pyridine due to the resonance stabilization from the NMe2 substituent.

Synthesis Analysis

The synthesis of this compound involves a retro-Claisen reaction of 1-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)butane-1,3-dione in the presence of potassium hydroxide and 4-dimethylamino-pyridine.

Molecular Structure Analysis

The molecular structure of this compound has been confirmed by single-crystal X-ray diffraction analysis. In the crystal, the compound adopts a layered structure where there are stacks of cations and anions formed by slipped π-stacking interactions.

Chemical Reactions Analysis

The compound exhibits an unusually significant impact of temperature on the protonation degree of its derivatives, especially in the case of protonation of the 4-(dimethylamino)-1-(2,3,5,6-tetrafluoropyridin-4-yl)pyridinium cation, derived from the reaction of DMAP with pentafluoropyridine.

Physical And Chemical Properties Analysis

The compound is a white solid and is more basic than pyridine. It has a molecular formula of C7H10N2.

Synthesis routes and methods

Procedure details

In 200 ml of N,N-dimethylformamide, 33.17 g of 1-(imidazo[1,2-a]pyridin-6-yl)-2-propanone was stirred at 80° C. for 1 hour, together with 45.4 g of N,N-dimethylformamide dimethyl acetal. After cooling, the solvent was removed by distillation under reduced pressure. The residue was purified by silica gel chromatography (eluted with chloroform-methanol=97:3) to obtain 32.46 g (74.5%) of 4-dimethylamino-3-(imidazo[1,2-a]pyridin-6-yl)-3-buten-2-one.